Cas no 2229260-04-0 (1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one
• CAS No: 2229260-04-0
• MF: C₉H₅F₄NO₃
• MW: 251.134516477585
• CID: 6551035
• PubChem ID: 165838988
• Update Time: 2025-10-05

1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one
• EN300-1947537
• 2229260-04-0

• Inchi： 1S/C9H5F4NO3/c10-6-2-1-3-7(14(16)17)5(6)4-8(15)9(11,12)13/h1-3H,4H2
• InChI Key： RHDMQYKXKGHFCS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(C(F)(F)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.02055567g/mol
• Monoisotopic Mass: 251.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų

Additional information on 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one (CAS No. 2229260-04-0)

1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one is a fluorinated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. The compound belongs to a class of molecules that incorporate both fluorine and nitro substituents, which are well-known for their ability to modulate biological activity and improve metabolic stability. This review provides an in-depth exploration of the compound’s chemical characteristics, synthetic methodologies, pharmacological potential, and recent applications in drug discovery.

The molecular structure of 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one features a trifluoromethyl group at the C1 position of the propanone backbone, which is flanked by a phenyl ring substituted with both a fluoro group at the C2 position and a nitro group at the C6 position. The presence of these fluorine atoms contributes to the compound’s lipophilicity and metabolic stability, while the nitro group introduces electrophilic reactivity that can be exploited in further derivatization and biological studies.

The synthesis of 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one involves multi-step organic transformations that highlight the importance of fluorinated intermediates in modern medicinal chemistry. One common synthetic route begins with the preparation of 2-fluoro-6-nitrobenzaldehyde, which is then condensed with trifluoroacetic acid under basic conditions to form the corresponding β-keto ester. Subsequent reduction and functionalization steps yield the final product. This synthetic strategy underscores the versatility of fluorinated building blocks in constructing complex molecular architectures.

Recent research has demonstrated that 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one exhibits promising pharmacological activity in several disease models. Studies have shown that this compound interacts with various biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The trifluoromethyl group is particularly noteworthy for its ability to enhance binding affinity and reduce susceptibility to metabolic degradation. Additionally, the nitro group can be reduced to an amine or further functionalized into other bioactive moieties, providing a scaffold for structure-based drug design.

In the context of oncology research, 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one has been investigated for its potential as an inhibitor of kinases and other enzymes overexpressed in tumor cells. Preliminary studies suggest that this compound disrupts signaling pathways critical for cell proliferation and survival. The combination of fluorine and nitro substituents appears to synergistically enhance its bioactivity by improving both target engagement and selectivity. Furthermore, computational modeling has been employed to elucidate its binding interactions with protein targets at an atomic level.

The role of fluorine in medicinal chemistry is well-documented for its ability to modulate physicochemical properties such as solubility, lipophilicity, and metabolic stability. In 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one, these effects are particularly pronounced due to the presence of three fluorine atoms at strategic positions within the molecule. This structural feature not only enhances its pharmacokinetic profile but also allows for fine-tuning its biological activity through structural modifications.

Advances in synthetic methodologies have enabled more efficient production of fluorinated compounds like 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one, making them more accessible for large-scale drug development programs. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing complex fluorinated scaffolds with high precision. These innovations have accelerated the discovery pipeline for novel therapeutic agents targeting challenging diseases.

The pharmacological potential of CAS No. 2229260-04-0 extends beyond oncology into other therapeutic areas such as infectious diseases and neurology. Recent studies have explored its antimicrobial properties against resistant strains of bacteria by interfering with essential metabolic processes. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential as a treatment for neurological disorders characterized by dysregulated inflammatory responses.

The future direction of research on 1,1,1-trifluoro-3-(2-fluoro-6-nitrophenyl)propan-2-one lies in optimizing its pharmacological profile through structure-based drug design principles. By leveraging computational tools such as molecular dynamics simulations and virtual screening techniques, researchers aim to identify analogs with improved potency, selectivity, and reduced toxicity. These efforts are critical for translating preclinical findings into clinical applications that benefit patients worldwide.